Cas no 16089-48-8 (Potassium cinnamate)

• Product Name: Potassium cinnamate
• CAS No: 16089-48-8
• MF: C₉H₇KO₂
• MW: 186.248983621597
• MDL: MFCD00064993
• CID: 50324
• PubChem ID: 23675459
• Update Time: 2026-03-06

Potassium cinnamate Chemical and Physical Properties

Names and Identifiers

• Potassium cinnamate
• Kaliumcinnamat
• 3-phenyl-2-propenoicacipotassiumsalt
• CinnaMic acid potassiuM salt
• potassium trans-cinnamate
• 3-Phenylpropenoic acid potassium salt
• 2-Propenoicacid, 3-phenyl-, potassium salt (9CI)
• Cinnamic acid, potassium salt (8CI)
• 3-Phenyl-2-propenoic acid potassium salt
• 肉桂酸钾
• 2-Propenoic acid, 3-phenyl-, potassium salt (1:1)
• Cinnamic acid, potassium salt
• potassium ion cinnamate
• potassium transcinnamate
• C9H7O2.K
• IWHVCHNCTHGORM-UHDJGPCESA-M
• EBD51786
• RP17463
• Z3718
• ST24048995
• N-(4-Amino-2-methylphenyl)pyrrolidine; 3-Methyl-4-(1-pyrrolidinyl)benzenamine
• Potassiumcinnamate
• CS-0159621
• AKOS015891433
• AKOS003051680
• MFCD00064993
• AS-68021
• potassium;(E)-3-phenylprop-2-enoate
• EINECS 240-244-7
• Cinnamic acid (potassium)
• 2-Propenoic acid, 3-phenyl-, potassium salt
• potassium 3-phenylprop-2-enoate
• NS00086867
• A883175
• 16089-48-8
• SCHEMBL361738

• MDL： MFCD00064993
• Inchi： 1S/C9H8O2.K/c10-9(11)7-6-8-4-2-1-3-5-8;/h1-7H,(H,10,11);/q;+1/p-1/b7-6+;
• InChI Key： IWHVCHNCTHGORM-UHDJGPCESA-M
• SMILES： [K+].[O-]C(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 186.00800
• Monoisotopic Mass: 186.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Boiling Point: 265°Cat760mmHg
• Flash Point: 189.5°C
• PSA: 40.13000
• LogP: 0.44970

Potassium cinnamate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Potassium cinnamate

Professional Introduction to Potassium Cinnamate (CAS No. 16089-48-8)

Potassium cinnamate, with the chemical formula C₉H₇KO₂, is a potassium salt derived from cinnamic acid. This compound has garnered significant attention in the field of pharmaceuticals and biotechnology due to its versatile applications and potential health benefits. The CAS number 16089-48-8 uniquely identifies this chemical entity, facilitating its accurate classification and utilization in various scientific and industrial processes.

The cinnamate anion, a key component of potassium cinnamate, is known for its role in multiple biological pathways. Recent studies have highlighted its involvement in anti-inflammatory and antioxidant mechanisms, making it a promising candidate for therapeutic applications. The compound's ability to modulate enzymatic activities and cellular signaling pathways has been extensively explored in preclinical research.

In the realm of pharmaceutical research, potassium cinnamate has been investigated for its potential in managing chronic inflammatory conditions. Its structural similarity to salicylic acid, a well-known anti-inflammatory agent, suggests that it may share similar pharmacological properties. Preliminary clinical trials have demonstrated encouraging results in reducing inflammation and pain associated with osteoarthritis, providing a basis for further development into a novel therapeutic agent.

Beyond its pharmaceutical applications, potassium cinnamate is also being explored for its role in skin care and cosmetics. Its antioxidant properties make it an effective ingredient in anti-aging formulations, helping to protect skin cells from oxidative stress induced by environmental factors such as UV radiation and pollutants. Additionally, its ability to enhance collagen production has been observed in vitro, suggesting potential benefits for skin elasticity and firmness.

The agricultural sector has also shown interest in potassium cinnamate due to its potential as a plant growth regulator. Studies indicate that it can stimulate root development and improve nutrient uptake in plants, leading to enhanced crop yield and quality. This application aligns with the growing demand for sustainable agricultural practices that optimize resource efficiency without compromising environmental integrity.

The synthesis of potassium cinnamate typically involves the neutralization of cinnamic acid with potassium hydroxide or another suitable base. This reaction is straightforward yet requires precise control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the production of high-purity potassium cinnamate, which is essential for meeting the stringent requirements of pharmaceutical and cosmetic industries.

Quality control and analytical techniques play a crucial role in ensuring the efficacy and safety of potassium cinnamate-based products. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed methods for characterizing the compound's purity and chemical structure. These analytical tools provide valuable insights into the compound's stability, solubility, and interaction with biological systems.

The future prospects of potassium cinnamate are promising, with ongoing research focusing on expanding its therapeutic applications and optimizing its production processes. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As our understanding of the compound's mechanisms of action continues to evolve, new opportunities for innovation are likely to emerge.

In conclusion, potassium cinnamate (CAS No. 16089-48-8) is a multifaceted compound with significant potential in pharmaceuticals, cosmetics, and agriculture. Its unique chemical properties and biological activities make it a valuable asset in addressing various challenges across multiple sectors. Continued research and development will further elucidate its benefits and expand its applications, contributing to advancements in health care and sustainable agriculture.